Cas no 66091-48-3 (2-Methyl-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid)

• Product Name: 2-Methyl-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid
• CAS No: 66091-48-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 2701636
• PubChem ID: 788755
• Update Time: 2025-04-21

2-Methyl-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic acid
• 65384-02-3
• DB-021343
• DTXSID20984590
• SR-01000452512-1
• STK677103
• 66091-48-3
• Oprea1_089992
• Oprea1_628986
• CS-0317414
• 2-Methyl-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid
• SR-01000452512
• AKOS000301801
• 2-Methyl-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid

• Inchi： 1S/C10H12O3/c1-6-9(10(11)12)7-4-2-3-5-8(7)13-6/h2-5H2,1H3,(H,11,12)
• InChI Key： BBXHUEFHBLFIMD-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C2=C1CCCC2

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes